Cas no 646520-25-4 (1,2-Benzenediol, 4-[4-(propylamino)butyl]-, hydrobromide)

• Product Name: 1,2-Benzenediol, 4-[4-(propylamino)butyl]-, hydrobromide
• CAS No: 646520-25-4
• MF: C₁₃H₂₂BrNO₂
• MW: 304.223283290863
• CID: 419731
• PubChem ID: 71379244
• Update Time: 2025-04-19

1,2-Benzenediol, 4-[4-(propylamino)butyl]-, hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-[4-(propylamino)butyl]-, hydrobromide
• 4-[4-(propylamino)butyl]benzene-1,2-diol,hydrobromide
• 4-[4-(Propylamino)butyl]benzene-1,2-diol;hydrobromide
• DTXSID10801823
• 646520-25-4
• 4-[4-(Propylamino)butyl]benzene-1,2-diol--hydrogen bromide (1/1)

• Inchi： 1S/C13H21NO2.BrH/c1-2-8-14-9-4-3-5-11-6-7-12(15)13(16)10-11;/h6-7,10,14-16H,2-5,8-9H2,1H3;1H
• InChI Key： HLRPMKYMBHSLRH-UHFFFAOYSA-N
• SMILES： Br.OC1=C(C=CC(=C1)CCCCNCCC)O

Computed Properties

• Exact Mass: 303.08346
• Monoisotopic Mass: 303.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• PSA: 52.49